Cas no 2549008-00-4 (2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2549008-00-4
• MF: C₁₇H₂₀FN₃O
• MW: 301.358607292175
• CID: 5311822
• PubChem ID: 154829844
• Update Time: 2025-07-02

2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2549008-00-4
• 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine
• F6702-2208
• AKOS040717195
• 2-[[1-[(3-Fluorophenyl)methyl]-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C17H20FN3O/c18-16-3-1-2-15(10-16)12-21-8-4-14(5-9-21)13-22-17-11-19-6-7-20-17/h1-3,6-7,10-11,14H,4-5,8-9,12-13H2
• InChI Key： XGAOMQSBZQGLIX-UHFFFAOYSA-N
• SMILES： C1(OCC2CCN(CC3=CC=CC(F)=C3)CC2)=NC=CN=C1

Computed Properties

• Exact Mass: 301.15904043g/mol
• Monoisotopic Mass: 301.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.4±32.0 °C(Predicted)
• pka: 8.08±0.10(Predicted)

Additional information on 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine

Introduction to 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2549008-00-4)

2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine, identified by its CAS number 2549008-00-4, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyrazine core and a piperidine moiety, contribute to its unique pharmacological properties.

The pyrazine ring is a heterocyclic aromatic compound that has been widely studied for its potential in drug design. Its nitrogen atoms introduce electron-rich regions, which can interact with various biological targets. In contrast, the piperidine moiety is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. The combination of these structural elements in 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine suggests that it may possess favorable pharmacokinetic profiles.

The presence of a 3-fluorophenyl group in the molecule adds another layer of complexity and functionality. Fluoro-substituted aromatic compounds are frequently incorporated into drug molecules due to their ability to modulate metabolic pathways and improve binding affinity to biological targets. The specific arrangement of atoms in this compound may contribute to its selective interaction with certain enzymes or receptors, which is crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in exploring the potential of 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine in various therapeutic areas. For instance, studies have indicated that this compound may have applications in the treatment of neurological disorders. The interaction between the pyrazine and piperidine moieties could potentially disrupt abnormal signaling pathways associated with conditions such as epilepsy or Alzheimer's disease. Furthermore, the fluorinated phenyl group might enhance the compound's ability to cross the blood-brain barrier, improving its efficacy in central nervous system disorders.

The compound's structure also suggests potential applications in oncology research. The unique combination of functional groups may enable it to inhibit key enzymes involved in cancer cell proliferation or induce apoptosis. Current research is focusing on understanding how modifications to the piperidine ring can enhance its binding affinity to target proteins, thereby increasing its therapeutic potential.

Another area where 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine shows promise is in anti-inflammatory drug development. The presence of both polar and non-polar regions in the molecule allows it to interact with various inflammatory mediators. Preliminary studies have suggested that this compound may modulate inflammatory pathways by interacting with specific enzymes or receptors, potentially leading to novel treatments for chronic inflammatory diseases.

The synthesis and characterization of 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine have been subjects of extensive research efforts. Advanced synthetic techniques have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structural integrity of the compound.

The pharmacokinetic properties of 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Studies are being conducted to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. These insights will help in designing dosage regimens that maximize efficacy while minimizing side effects.

In conclusion, 2-({1-[(3-fluorophenyl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2549008-00-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for developing drugs targeting neurological disorders, oncology, and anti-inflammatory conditions. Ongoing research efforts are aimed at further elucidating its biological activities and optimizing its pharmacological properties for clinical applications.